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Compound of Interest

Compound Name: 2'4'-Dihydroxyacetophenone

Cat. No.: B1213075

For Immediate Reference: Key Safety and Handling Information for 2',4'-
Dihydroxyacetophenone (CAS No. 89-84-9)

This guide provides crucial safety, operational, and disposal protocols for researchers,
scientists, and drug development professionals handling 2',4'-Dihydroxyacetophenone.
Adherence to these procedures is vital for ensuring laboratory safety and the integrity of
experimental work. This compound is known to cause skin and serious eye irritation, and may
cause respiratory irritation.[1][2][3]

Hazard Identification and Personal Protective
Equipment (PPE)

2'.4'-Dihydroxyacetophenone is classified with the following hazards:

Causes skin irritation (H315)[1][2]

Causes serious eye damage (H318) or irritation (H319)

May cause respiratory irritation (H335)

May be harmful if swallowed (H303)

Strict adherence to Personal Protective Equipment (PPE) protocols is mandatory to mitigate
these risks.
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PPE Category

Minimum Requirements

Specifications & Best
Practices

Eye and Face Protection

Tightly fitting safety goggles or

glasses.

Must conform to EN 166 (EU)
or NIOSH (US) standards. A
face shield is recommended
when there is a risk of

splashing.

Hand Protection

Chemical-resistant, impervious

gloves.

Inspect gloves for integrity
before each use. Nitrile or
neoprene gloves are suitable.
Dispose of contaminated
gloves after use and wash

hands thoroughly.

Body Protection

Laboratory coat or long-

sleeved clothing.

A complete suit protecting
against chemicals should be
worn when handling larger

quantities.

Respiratory Protection

Required when dust or

aerosols are generated.

A NIOSH-approved N95 (US)
or type P1 (EN 143) dust mask
should be used. For
firefighting, a self-contained
breathing apparatus (SCBA) is
essential.

Operational Plan: Step-by-Step Handling Procedure

1. Engineering Controls:

proximity to the workstation.

Always work in a well-ventilated area.

Utilize a chemical fume hood for procedures that may generate dust or aerosols.

Ensure that eyewash stations and safety showers are readily accessible and in close
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2. Safe Handling:

e Avoid all personal contact with the substance. Do not breathe dust, fumes, or mists.

o Avoid the formation of dust and aerosols.

e Do not eat, drink, or smoke in the handling area.

e Wash hands thoroughly before breaks and at the end of the workday.

3. Storage:

» Store in a cool, dry, and well-ventilated place.

o Keep containers tightly closed and sealed.

Emergency First Aid Measures

Exposure Route

Store away from incompatible materials such as oxidizing agents.

First Aid Protocol

Eye Contact

Immediately hold eyelids apart and flush the eye
continuously with running water for at least 15

minutes. Seek immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.
Wash off with soap and plenty of water. If skin

irritation occurs, seek medical advice.

Move the person to fresh air. If breathing is

Inhalation difficult, give oxygen. If not breathing, give
artificial respiration. Consult a physician.
Do NOT induce vomiting. Rinse mouth with

Ingestion water. Never give anything by mouth to an

unconscious person. Seek medical advice.

Disposal Plan
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. Unused Product:
Dispose of surplus and non-recyclable solutions through a licensed disposal company.

The material can be dissolved or mixed with a combustible solvent and burned in a chemical
incinerator equipped with an afterburner and scrubber.

. Contaminated Packaging:
Dispose of as unused product.
. Spills:
Clean up spills immediately, avoiding dust generation.

Use dry clean-up procedures such as sweeping or vacuuming (with an explosion-proof

vacuum).
Collect the spilled material in a suitable, closed container for disposal.

Prevent the product from entering drains.
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Workflow for Handling 2',4'-Dihydroxyacetophenone
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Caption: Workflow for the safe handling and disposal of 2',4'-Dihydroxyacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1213075#personal-protective-equipment-for-
handling-2-4-dihydroxyacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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